Cas no 61526-97-4 (Benzenamine, 4,4'-(2-methylpropylidene)bis[N,N-bis(4-methylphenyl)-)

• Product Name: Benzenamine, 4,4'-(2-methylpropylidene)bis[N,N-bis(4-methylphenyl)-
• CAS No: 61526-97-4
• MF: C₄₄H₄₄N₂
• MW: 600.833571434021
• CID: 476169
• PubChem ID: 19891770
• Update Time: 2025-04-19

Benzenamine, 4,4'-(2-methylpropylidene)bis[N,N-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[4-[2-methyl-1-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]propyl]phenyl]-N-(4-methylphenyl)aniline
• DTXSID20601053
• N,N'-[(2-Methylpropane-1,1-diyl)di(4,1-phenylene)]bis[4-methyl-N-(4-methylphenyl)aniline]
• Benzenamine, 4,4'-(2-methylpropylidene)bis[N,N-bis(4-methylphenyl)-
• 61526-97-4
• 4,4'-(2-methylpropane-1,1-diyl)bis[N,N-bis(4-methylphenyl)aniline]
• OLBRAGNZSAITMC-UHFFFAOYSA-N
• SCHEMBL9630224

• Inchi： 1S/C44H44N2/c1-31(2)44(36-15-27-42(28-16-36)45(38-19-7-32(3)8-20-38)39-21-9-33(4)10-22-39)37-17-29-43(30-18-37)46(40-23-11-34(5)12-24-40)41-25-13-35(6)14-26-41/h7-31,44H,1-6H3
• InChI Key： OLBRAGNZSAITMC-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C(C1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)C(C)C

Computed Properties

• Exact Mass: 600.35072
• Monoisotopic Mass: 600.350449412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.9
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48